24-Methylhexacosan-1-ol
Description
24-Methylhexacosan-1-ol is a long-chain primary alcohol with a molecular formula of C27H56O and a molecular weight of 396.74 g/mol. It features a 26-carbon backbone with a methyl branch at the 24th position. This suggests that 24-methylhexacosan-1-ol may also occur in similar biological matrices, though its specific sources and applications remain understudied.
Properties
Molecular Formula |
C27H56O |
|---|---|
Molecular Weight |
396.7 g/mol |
IUPAC Name |
24-methylhexacosan-1-ol |
InChI |
InChI=1S/C27H56O/c1-3-27(2)25-23-21-19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-22-24-26-28/h27-28H,3-26H2,1-2H3 |
InChI Key |
ZBNVMPVEBXTLJF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CCCCCCCCCCCCCCCCCCCCCCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 24-methylhexacosan-1-ol with structurally or functionally related alcohols, emphasizing molecular features, sources, and toxicological profiles.
Table 1: Comparative Analysis of 24-Methylhexacosan-1-ol and Analogous Compounds
Key Findings:
Structural Isomerism (24- vs. 25-Methylhexacosan-1-ol):
- Both isomers share identical molecular formulas but differ in methyl group placement. This positional variation may influence physical properties (e.g., melting point, solubility) and biological interactions, though specific data are absent in the provided evidence.
- 25-Methylhexacosan-1-ol is documented in hazelnut oil, suggesting a role in plant lipid metabolism . The 24-methyl variant may occupy similar ecological niches but remains uncharacterized.
Chain Length and Functional Implications: Hexan-1-ol (C6): A short-chain alcohol with high volatility, used in solvents and flavorings. Dodecan-1-ol (C12): A mid-chain alcohol with applications in surfactants and personal care. It exhibits low acute toxicity but may pose chronic risks to aquatic ecosystems due to slow biodegradation . 24/25-Methylhexacosan-1-ol (C26): As long-chain branched alcohols, these compounds likely have low volatility and higher melting points compared to shorter analogs. Their extended hydrophobic chains may enhance utility in lipid-based formulations (e.g., lubricants, emulsifiers).
Toxicological Gaps: No toxicity data are available for 24-methylhexacosan-1-ol in the provided sources. By analogy, long-chain alcohols like dodecan-1-ol generally exhibit lower systemic toxicity but may require precautions during handling to avoid environmental persistence .
Shorter alcohols like hexan-1-ol and dodecan-1-ol dominate industrial applications due to established synthesis protocols and safety data, whereas branched long-chain variants remain underexplored.
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